Cas no 131123-73-4 (b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-a-L-arabinopyranosyl-(1®6)-O-[b-D-xylopyranosyl-(1®4)]-)

• Product Name: b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-a-L-arabinopyranosyl-(1®6)-O-[b-D-xylopyranosyl-(1®4)]-
• CAS No: 131123-73-4
• MF: C₄₃H₇₀O₁₆
• MW: 843.00631570816
• CID: 174335
• PubChem ID: 148362
• Update Time: 2025-04-19

b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-a-L-arabinopyranosyl-(1®6)-O-[b-D-xylopyranosyl-(1®4)]- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-a-L-arabinopyranosyl-(1&reg
• beta-D-Glucopyranoside, (3beta,5beta,25S)-spirostan-3-yl O-alpha-L-arabinopyranosyl-(1-6)-O-(beta-D-xylopyranosyl-(1-4))-
• Sarsasapogenin-3-O-beta-D-xylopyranosyl-(1-4)-(alpha-L-arabinopyranosyl-(1-6))-beta-D-glucopyranoside
• spirostan-3-yl pentopyranosyl-(1->4)-[pentopyranosyl-(1->6)]hexopyranoside
• Aspafilioside B
• DTXSID60927082
• 131123-73-4
• CHEMBL400900
• b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-a-L-arabinopyranosyl-(1®6)-O-[b-D-xylopyranosyl-(1®4)]-

• Inchi： 1S/C43H70O16/c1-19-7-12-43(55-15-19)20(2)30-28(59-43)14-25-23-6-5-21-13-22(8-10-41(21,3)24(23)9-11-42(25,30)4)56-40-36(51)33(48)37(58-39-35(50)32(47)27(45)17-53-39)29(57-40)18-54-38-34(49)31(46)26(44)16-52-38/h19-40,44-51H,5-18H2,1-4H3
• InChI Key： LJWQGBHQGFNPJP-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CO2)C(C)C2C1CC1C3CCC4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(COC2C(C(C(CO2)O)O)O)O1)OC1C(C(C(CO1)O)O)O)O)O

Computed Properties

• Exact Mass: 842.4665
• Monoisotopic Mass: 842.466386
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 59
• Rotatable Bond Count: 7
• Complexity: 1480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 25
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236
• XLogP3: 1.3

Experimental Properties

• Density: 1.4
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.614
• PSA: 235.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins